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Compound Focus: 1-Ethynylpyrene

CAS No.: 34993-56-1

Cat. No.: S515764

Chemical Profile and Solution Preparation

1-Ethynylpyrene (CAS 34993-56-1) is an aryl acetylenic compound used as a cytochrome P450 inhibitor
and a building block in material science [1] [2] [3]. The following table summarizes its core chemical

properties and solution preparation data.

Table 1: Chemical Properties and Stock Preparation Data

Property & Preparation Detail Value / Information

Molecular Formula CisHio [1] [4] [5]

Molecular Weight 226.27 g/mol [1] [4] [5]

Appearance Light yellow to dark grey solid/powder [4] [5] [3]
Melting Point 113-117 °C[5] [3]

Solubility in DMSO ~3.1-9.1 mg/mL (~13.5 - 40.2 mM) [1] [2]
Recommended Stock Concentration 10 mM [1] [2]
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Property & Preparation Detail Value / Information

Solution Appearance Clear, may require sonication/warming to 60°C [2]

Storage and Stability Protocols

Proper storage is critical for maintaining the stability of 1-Ethynylpyrene and its solutions. The following

workflow outlines the key stages and conditions for handling both the powder and stock solutions.

1-Ethynylpyrene Stock Critical Practices to Avoid

Click to download full resolution via product page

A key study on the stability of compounds in DMSO solutions supports these protocols, demonstrating that
the probability of observing the intact compound decreases to 92% after 3 months and 52% after 1 year

when stored at room temperature [6].

Key Experimental Applications & Protocols

1-Ethynylpyrene is primarily utilized in two research areas: as a potent enzyme inhibitor and as a

fluorescent probe in material chemistry.
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Cytochrome P450 (CYP) Inhibition Assay

1-Ethynylpyrene acts as a mechanism-based inhibitor for specific CYP enzymes [1] [2].

Table 2: Cytochrome P450 Inhibition Profile

Enzyme Target ICso0 Value

CYP1A1l 0.18 uM [1] [2]
CYP1A2 0.32 uM [1] [2]
CYP2B1 0.04 pM [1] [2]

Typical In Vitro Inhibition Protocol:

¢ Preparation: Dilute the 10 mM DMSO stock solution in an appropriate aqueous buffer (e.g.,
phosphate buffer saline) to create working concentrations. Keep the final concentration of DMSO
consistent and below 1% (v/v) in all assay wells to minimize solvent effects.

¢ Incubation: Mix the enzyme (e.g., human liver microsomes), the inhibitor (1-Ethynylpyrene at
various concentrations), and a substrate probe in a suitable buffer.

¢ Reaction & Analysis: Start the reaction, often by adding NADPH. Terminate the reaction after a
specific time and analyze metabolite formation using LC-MS/MS or HPLC to determine enzyme

activity remaining.

Fluorescent Probe and "Click Chemistry" Reagent

1-Ethynylpyrene is widely used to create fluorescent materials and sensors. Its terminal alkyne group
undergoes copper-catalyzed azide-alkyne cycloaddition (CuAAC), a classic "click reaction,” with

molecules containing azide groups [2] [3].

General Workflow for Post-Synthetic Modification of MOFs: The diagram below illustrates a typical

workflow for creating a fluorescent metal-organic framework (MOF) sensor using 1-Ethynylpyrene [3].
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Start with an azide-functionalized
MOF (e.g., UIO-66-NH2 modified to UIO-66-N3)

Fluorescent MOF (e.g., UIO-66-Py)
Property: Enhanced fluorescence
Application: Sensor for explosives (e.g., TNP) [3]

Click to download full resolution via product page

Critical Experimental Notes

¢ Purity and Handling: Always use high-purity compound (>98%) and characterize stock solutions
periodically. Sonication and gentle warming to 60°C are recommended to achieve complete
dissolution in DMSO [1] [2].

¢ Solvent Compatibility: The compound is also soluble in chloroform, dichloromethane, and toluene,
but insoluble in water [4] [5].

e Safety: This product is for research use only and not for human consumption. Observe standard
laboratory safety practices [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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